Cas no 89002-82-4 (Benzaldehyde,2-(2-oxoethenyl)-)

Benzaldehyde,2-(2-oxoethenyl)- structure
89002-82-4 structure
Product Name:Benzaldehyde,2-(2-oxoethenyl)-
CAS No:89002-82-4
MF:C9H6O2
MW:146.14274263382
CID:710694
PubChem ID:45083582
Update Time:2025-04-19

Benzaldehyde,2-(2-oxoethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-(2-oxoethenyl)-
    • 2-(2-oxoethenyl)benzaldehyde
    • Benzaldehyde, 2-(oxoethenyl)- (9CI)
    • DTXSID10665447
    • Benzaldehyde,2-(oxoethenyl)-(9CI)
    • 89002-82-4
    • Inchi: 1S/C9H6O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-5,7H
    • InChI Key: ROMFYYSVZHZDLN-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC=CC=1C=C=O

Computed Properties

  • Exact Mass: 146.037
  • Monoisotopic Mass: 146.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1A^2
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